Cas no 29475-05-6 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI))

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI) structure
29475-05-6 structure
Product Name:Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI)
CAS No:29475-05-6
MF:C31H39N5O5
MW:561.671867609024
CID:277128
PubChem ID:161635
Update Time:2025-04-19

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI)
    • 2'-Ethyl-12'-hydroxy-5'α-(2-methylpropyl)ergotaman-3',6',18-trione
    • Ergoptin
    • (6aR,9R)-N-[(1S,2S,4R,7R)-4-ethyl-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
    • Ergotaman-3',6',18-trione, 2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'-alpha)-
    • alpha-Ergoptine
    • 29475-05-6
    • Ergoptine
    • Inchi: 1S/C31H39N5O5/c1-5-30(29(39)36-24(12-17(2)3)28(38)35-11-7-10-25(35)31(36,40)41-30)33-27(37)19-13-21-20-8-6-9-22-26(20)18(15-32-22)14-23(21)34(4)16-19/h6,8-9,13,15,17,19,23-25,32,40H,5,7,10-12,14,16H2,1-4H3,(H,33,37)/t19-,23-,24-,25+,30-,31+/m1/s1
    • InChI Key: JFRCRHHCXKEHBW-YKAZNSBZSA-N
    • SMILES: O1[C@](CC)(C(N2[C@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

  • Exact Mass: 561.29511936g/mol
  • Monoisotopic Mass: 561.29511936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 5
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 118Ų
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